Copper(I) bromide Copper(I) bromide Copper(I) bromide is a bromide of copper. Copper is a chemical element with the symbol Cu and atomic number 29. Copper is an essential elements in plants and animals as it is required for the normal functioning of more than 30 enzymes. It occurs naturally throughout the environment in rocks, soil, water, and air. Bromine is a halogen element with the symbol Br and atomic number 35. Diatomic bromine does not occur naturally, but bromine salts can be found in crustal rock. (L625, L277, L278)
Brand Name: Vulcanchem
CAS No.: 7787-70-4
VCID: VC21143661
InChI: InChI=1S/BrH.Cu/h1H;/q;+1/p-1
SMILES: [Cu]Br
Molecular Formula: BrCu
Molecular Weight: 143.45 g/mol

Copper(I) bromide

CAS No.: 7787-70-4

Cat. No.: VC21143661

Molecular Formula: BrCu

Molecular Weight: 143.45 g/mol

* For research use only. Not for human or veterinary use.

Copper(I) bromide - 7787-70-4

Specification

Description Copper(I) bromide is a bromide of copper. Copper is a chemical element with the symbol Cu and atomic number 29. Copper is an essential elements in plants and animals as it is required for the normal functioning of more than 30 enzymes. It occurs naturally throughout the environment in rocks, soil, water, and air. Bromine is a halogen element with the symbol Br and atomic number 35. Diatomic bromine does not occur naturally, but bromine salts can be found in crustal rock. (L625, L277, L278)
CAS No. 7787-70-4
Molecular Formula BrCu
Molecular Weight 143.45 g/mol
IUPAC Name copper(1+);bromide
Standard InChI InChI=1S/BrH.Cu/h1H;/q;+1/p-1
Standard InChI Key NKNDPYCGAZPOFS-UHFFFAOYSA-M
SMILES [Cu]Br
Canonical SMILES [Cu+].[Br-]
Boiling Point 2453 °F at 760 mm Hg (USCG, 1999)
1345 °C
Colorform White powder or cubic crystals (zinc blende structure)
White tetrahedral crystals
White crystalline solid becoming green in light
Melting Point 939.2 °F (USCG, 1999)
504 °C

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator